Tert-butyl 7'-bromo-4'-oxospiro[azetidine-3,2'-chromane]-1-carboxylate

• IUPAC Name: tert-butyl 7-bromo-4-oxospiro[3H-chromene-2,3'-azetidine]-1'-carboxylate
• InChI: InChI=1S/C16H18BrNO4/c1-15(2,3)22-14(20)18-8-16(9-18)7-12(19)11-5-4-10(17)6-13(11)21-16/h4-6H,7-9H2,1-3H3
• InChI Key: NOTOWVSJUKCICQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(C1)CC(=O)C3=C(O2)C=C(C=C3)Br
• Molecular Formula: C16H18BrNO4
• Molecular Weight: 368.22 g/mol

Description

The compound “Tert-butyl 7’-bromo-4’-oxospiro[azetidine-3,2’-chromane]-1-carboxylate” is a complex organic molecule. It contains a tert-butyl group, a bromo group, a carboxylate group, and a spiro[azetidine-3,2’-chromane] moiety. The spiro[azetidine-3,2’-chromane] moiety is a bicyclic structure where the two rings share a single atom.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the synthesis of the spiro[azetidine-3,2’-chromane] core, followed by the introduction of the bromo, tert-butyl, and carboxylate groups. Unfortunately, without specific literature or research articles on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic spiro[azetidine-3,2’-chromane] core and the various functional groups attached to it. An X-ray crystallographic analysis or other advanced spectroscopic techniques would be needed to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The bromo group could undergo nucleophilic substitution reactions, the carboxylate group could participate in esterification or amidation reactions, and the spiro[azetidine-3,2’-chromane] core could undergo various ring-opening or ring-closing reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups present. For example, the presence of the polar carboxylate group could enhance its solubility in polar solvents, while the bromo and tert-butyl groups could increase its molecular weight and lipophilicity.

Safety and Hazards

As with any chemical compound, handling “Tert-butyl 7’-bromo-4’-oxospiro[azetidine-3,2’-chromane]-1-carboxylate” would require appropriate safety precautions. The specific safety and hazard information would depend on various factors such as the compound’s reactivity, toxicity, and physical properties.

Future Directions

The future research directions for this compound would depend on its intended use or biological activity. It could be explored as a synthetic intermediate in the synthesis of more complex molecules, or its biological activity could be investigated if it’s intended for use in medicinal chemistry.